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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)-4-(furan-2-

ylmethyl)piperazine

CAS No.: 5270-76-8

Cat. No.: B5847672

Get Quote

A Privileged Scaffold for CNS Ligand Discovery
Part 1: Executive Summary
Compound Identity: 1-(2-Chlorophenyl)-4-(furan-2-ylmethyl)piperazine Chemical Class: N-

Arylpiperazine / Furan derivative Primary Application: Neuroscience Research (Serotonin

Receptor Ligand)

This guide details the chemical architecture, synthesis, and pharmacological profiling of 1-(2-
Chlorophenyl)-4-(furan-2-ylmethyl)piperazine. Structurally, this molecule fuses the privileged

1-(2-chlorophenyl)piperazine (oCPP) pharmacophore—a known serotonin (5-HT) receptor

ligand—with a furan-2-ylmethyl (furfuryl) moiety.

In medicinal chemistry, this specific substitution pattern is designed to modulate lipophilicity and

receptor subtype selectivity. The o-chloro substitution on the phenyl ring typically imparts high

affinity for 5-HT2A and 5-HT2C receptors, while the furfuryl group acts as a bioisostere for

benzyl groups, often improving metabolic stability or altering binding kinetics within the

hydrophobic pocket of G-Protein Coupled Receptors (GPCRs).
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Part 2: Chemical Structure & Physicochemical Profile[1]
The molecule consists of a central piperazine ring in a chair conformation. The N1 nitrogen is

arylated with a 2-chlorophenyl group, enforcing a specific steric clash that twists the phenyl ring

relative to the piperazine plane. The N4 nitrogen is alkylated with a furfuryl group, providing a

heteroaromatic "tail."

Table 1: Physicochemical Data
Property Value / Descriptor Note

IUPAC Name
1-(2-Chlorophenyl)-4-(furan-2-

ylmethyl)piperazine

Molecular Formula C₁₅H₁₇ClN₂O

Molecular Weight 276.76 g/mol

Calculated LogP (cLogP) ~3.2 - 3.5
Lipophilic, likely BBB

permeable

pKa (Basic N) ~7.8 - 8.2 Protonated at physiological pH

H-Bond Donors 0

H-Bond Acceptors 3 (2 Nitrogens, 1 Oxygen)

Rotatable Bonds 3 High conformational flexibility

Topological Polar Surface Area ~16.6 Å² Favorable for CNS penetration

Part 3: Synthesis Protocols
Two primary routes exist for synthesizing this compound.[1][2][3] Method A (Reductive

Amination) is the industry standard for high-throughput library generation due to its mild

conditions and lack of toxic alkylating agents. Method B (Nucleophilic Substitution) is a

traditional alternative.

Method A: Reductive Amination (Recommended)
This "One-Pot" protocol avoids the isolation of the unstable imine intermediate.

Reagents:
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1-(2-Chlorophenyl)piperazine (CAS: 39512-50-0)[4]

Furfural (Furan-2-carboxaldehyde)

Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride

Acetic Acid (Catalyst)

Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Protocol:

Imine Formation: In a round-bottom flask, dissolve 1.0 eq of 1-(2-Chlorophenyl)piperazine in

DCE (0.1 M concentration). Add 1.1 eq of Furfural.

Activation: Add 1.0 eq of Acetic Acid to catalyze imine formation. Stir at room temperature for

30–60 minutes under Nitrogen.

Reduction: Cool the mixture to 0°C. Add 1.4 eq of Sodium Triacetoxyborohydride (STAB)

portion-wise.

Reaction: Allow the mixture to warm to room temperature and stir overnight (12–16 hours).

Monitor by TLC (System: 5% MeOH in DCM).

Quench: Quench the reaction with saturated aqueous NaHCO₃.

Extraction: Extract the aqueous layer 3x with DCM. Combine organic layers.

Workup: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: Purify via Flash Column Chromatography (Silica Gel, 0–5% MeOH/DCM

gradient).

Method B: Nucleophilic Substitution (Alkylation)
Used when reducing agents are incompatible with other functional groups.

Reagents:
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1-(2-Chlorophenyl)piperazine[4]

Furfuryl Chloride (or Furfuryl Bromide)

Base: Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

Solvent: Acetonitrile (ACN) or DMF

Protocol:

Dissolve 1-(2-Chlorophenyl)piperazine (1.0 eq) in Acetonitrile.

Add K₂CO₃ (2.5 eq) and stir for 15 minutes.

Add Furfuryl Chloride (1.1 eq) dropwise at 0°C.

Reflux at 60–80°C for 4–6 hours.

Filter off inorganic salts, concentrate, and purify as above.

Part 4: Visualization of Synthesis Logic
The following diagram illustrates the preferred Reductive Amination pathway, highlighting the

conversion of the secondary amine to the tertiary amine target.
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Figure 1: One-pot reductive amination workflow using Sodium Triacetoxyborohydride (STAB).

Part 5: Pharmacological Context & Mechanism
This molecule is a "Systemic Chemical Probe" for the serotonergic system. The o-

chlorophenylpiperazine (oCPP) moiety is a well-documented pharmacophore.

Structure-Activity Relationship (SAR)
The Head (Arylpiperazine): The 2-chloro substituent forces the phenyl ring into a non-planar

conformation, which is critical for binding to the orthosteric site of 5-HT receptors (specifically

5-HT2A antagonist or 5-HT2C agonist activity).

The Linker (Methylene): The single carbon spacer (from the aldehyde) allows rotational

freedom, enabling the "Tail" to explore auxiliary binding pockets.

The Tail (Furan): The furan ring is an electron-rich aromatic system. It can engage in pi-

stacking interactions (Phe/Trp residues) within the receptor, potentially enhancing affinity

compared to a simple methyl group.

Signaling Pathway (Hypothetical 5-HT2A Interaction)
Upon binding to the 5-HT2A receptor (a Gq-coupled GPCR), the ligand modulates the

downstream phosphoinositide cascade.
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Ligand:
1-(2-Cl-Ph)-4-(furfuryl)piperazine
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Figure 2: Predicted signal transduction pathway via 5-HT2A receptor modulation.

Part 6: Safety & Handling (MSDS Summary)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[4]

Handling: Wear nitrile gloves, safety goggles, and use a fume hood. Arylpiperazines can be

bioactive; avoid inhalation of dust or vapors.
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Storage: Store at -20°C. The furan ring is susceptible to oxidation over long periods; store

under inert gas (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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